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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physicochemical characteristics
of creatine phosphate dipotassium salt. The information is curated to be a vital resource for
researchers, scientists, and professionals involved in drug development and various scientific
applications of this high-energy phosphate compound.

Introduction

Creatine phosphate, in its dipotassium salt form (C4aHsK2NsOsP), is a crucial molecule in
cellular bioenergetics.[1] It serves as a rapidly available reserve of high-energy phosphate for
the regeneration of adenosine triphosphate (ATP) in tissues with high and fluctuating energy
demands, such as skeletal muscle and the brain.[2][3][4][5] The transfer of a phosphate group
from creatine phosphate to adenosine diphosphate (ADP) is a key reaction catalyzed by the
enzyme creatine kinase, forming the basis of the creatine-creatine phosphate energy shuttle.[1]
This guide delves into the essential physicochemical properties, analytical methodologies for its
characterization, and its central role in cellular signaling pathways.

Physicochemical Properties

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b102907?utm_src=pdf-interest
https://www.scbt.com/p/creatine-phosphate-dipotassium-salt-18838-38-5
https://pmc.ncbi.nlm.nih.gov/articles/PMC8070484/
https://www.sportsmedoa.com/journals/jsmt/jsmt-aid1068.php
https://go.drugbank.com/drugs/DB00148
https://en.wikipedia.org/wiki/Creatine
https://www.scbt.com/p/creatine-phosphate-dipotassium-salt-18838-38-5
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b102907?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

The physicochemical properties of creatine phosphate dipotassium salt are summarized in the
tables below, providing a clear and structured presentation of quantitative data for easy
reference and comparison.

ble 1: C | Physicochemical :

Property Value Reference(s)
N-
imino(phosphonoamino)meth

Chemical Name [ (phosp ) Y [1]

[]-N-methyl-glycine,

dipotassium salt

Phosphocreatine, 2K; Creatine
Synonyms ) ) [1]
Phosphate, Dipotassium Salt

CAS Number 18838-38-5 [1]
Molecular Formula CaHsK2N30sP [1]
Molecular Weight 287.29 g/mol [1]
Appearance White solid/crystalline powder [1]
Purity =>98% (by TLC) [1]

Table 2: Solubility and pH

Property Value Reference(s)
Solubility in Water 5 mg/mL [1]
Solubility in PBS (pH 7.2) 5 mg/mL [6]

Data not readily available for
) ) the dipotassium salt. Creatine
pH (in solution) ] [7]
solutions are generally near

neutral pH.

Table 3: Thermal and Stability Properties
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Property Value Reference(s)

. ) >175°C (decomposes) for
Melting Point _ [8]
creatine phosphate

Flash Point 268.5 °C (515.3 °F) [1]
Storage Temperature -20°C [1]
Hygroscopicity Hygroscopic solid 9]

Unstable in acidic conditions;
hydrolysis is slow under
o _ slightly alkaline conditions
Stability in Solution ) 9]
(e.g., pH 7.8). Stock solutions
are stable for up to 3 months

at -20°C.

Degrades to creatinine, with
Degradation the rate increasing at lower pH  [7][10]

and higher temperatures.

Experimental Protocols

Detailed methodologies are crucial for the accurate characterization of creatine phosphate
dipotassium salt. Below are representative experimental protocols for key analytical
procedures.

High-Performance Liquid Chromatography (HPLC) for
Purity and Stability Analysis
A stability-indicating HPLC method is essential for determining the purity of creatine phosphate

and quantifying its degradation products, primarily creatinine.

Principle: This method separates creatine phosphate from its impurities and degradation
products on a reverse-phase column. The concentration of each component is determined by
UV detection.

Instrumentation and Reagents:
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e HPLC system with a UV detector
e Hypersil BDS C18 column (250 x 4.6 mm, 5 ym) or equivalent

o Mobile Phase: An aqueous solution containing 0.2% (w/v) tetrabutylammonium hydroxide
and 0.2% (w/v) monopotassium phosphate, adjusted to pH 6.6 with orthophosphoric acid.
[11]

e Diluent: An aqueous solution containing 0.2% (w/v) tetrabutylammonium hydroxide and 0.2%
(w/v) monopotassium phosphate, adjusted to pH 9.0.[11]

» Creatine phosphate dipotassium salt reference standard
o Creatinine reference standard
Procedure:

» Standard Preparation: Prepare a stock solution of the creatine phosphate dipotassium salt
reference standard in the diluent. Prepare a series of working standards by diluting the stock
solution to known concentrations. Similarly, prepare a stock solution and working standards
for creatinine.

o Sample Preparation: Accurately weigh and dissolve the creatine phosphate dipotassium salt
sample in the diluent to a known concentration.

o Chromatographic Conditions:

[e]

Flow rate: 1.0 mL/min

[e]

Column temperature: 30°C

o

Detection wavelength: 210 nm

[¢]

Injection volume: 20 L

e Analysis: Inject the standard and sample solutions into the HPLC system.
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e Quantification: ldentify the peaks of creatine phosphate and creatinine based on their
retention times compared to the standards. Calculate the concentration of each component
in the sample by comparing the peak areas with the calibration curve generated from the
standard solutions.

Determination of Melting Point

Principle: The melting point is determined by observing the temperature at which the crystalline
solid transitions to a liquid. For creatine phosphate, decomposition occurs at the melting point.

Instrumentation:
o Melting point apparatus with a calibrated thermometer or digital temperature sensor.
o Capillary tubes.

Procedure:

Ensure the melting point apparatus is calibrated.

e Finely powder the creatine phosphate dipotassium salt sample.

o Pack a small amount of the powdered sample into a capillary tube to a height of 2-3 mm.
e Place the capillary tube in the heating block of the melting point apparatus.

e Heat the block at a slow, controlled rate (e.g., 1-2°C per minute) near the expected melting
point.

o Observe the sample and record the temperature range from the point at which the first drop
of liquid appears to the point at which the entire sample has melted or decomposed. For
creatine phosphate, the temperature at which decomposition begins should be noted.[8]

Signaling Pathways and Biological Role

Creatine phosphate plays a central role in cellular energy homeostasis through the creatine
kinase (CK) system. This system is not merely a simple energy reservoir but a complex,
regulated pathway that is integral to cellular function.
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The Creatine Kinase/Phosphocreatine Shuttle

The primary function of creatine phosphate is to act as a temporal and spatial energy buffer.
The creatine kinase/phosphocreatine shuttle facilitates the transfer of high-energy phosphate
from mitochondria, where ATP is produced, to subcellular sites of high ATP consumption.
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Caption: The Creatine Kinase/Phosphocreatine Energy Shulttle.

Regulation and Interaction with Other Pathways

The expression of creatine kinase is tightly regulated, particularly in muscle cells, by upstream
elements including muscle-specific enhancers.[12][13] The creatine kinase system also
interacts with other key signaling pathways that govern cell growth and metabolism. For
instance, creatine supplementation has been shown to influence the Akt/mTOR pathway, a
central regulator of muscle protein synthesis.[3] This suggests that beyond its role in energy
buffering, creatine metabolism can impact anabolic signaling.
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Caption: Regulation and Signaling Interactions of Creatine Metabolism.

Conclusion

Creatine phosphate dipotassium salt is a well-characterized molecule with defined
physicochemical properties that are critical to its function as a high-energy phosphate donor.
Understanding these characteristics, along with the appropriate analytical methodologies, is
essential for its application in research and drug development. Its central role in the creatine
kinase signaling pathway highlights its importance in cellular energetics and its potential as a
therapeutic agent in conditions associated with impaired energy metabolism. This guide
provides a foundational resource for scientists and researchers working with this vital
biomolecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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